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Material Storage & Handling Guidelines

Get Quote

Proper storage is critical for maintaining the integrity of Epitalon for research purposes. Stability data differs

significantly between the lyophilized (powder) and reconstituted (solution) forms.

Table 1: Epitalon Storage and Stability Summary

Physical Recommended . Key Stability
Form Shelf Life

Appearance Storage Factors
Lyophilized White, freeze- -20°C [2], in a dry, Up to 3 years Moisture, light,
Powder dried powder [1]  dark place, desiccated from receipt temperature

Reconstituted
Solution

Handling Notes:

Clear, particle-
free solution [4]

[3] [1]

2°C to 8°C
(refrigerated) [3] [4]

when stored at
-20°C [2]

Up to 20 days
[4]

fluctuations

Temperature, light,
bacterial
contamination

e Lyophilized Powder: For long-term storage, the powder should be kept desiccated below -18°C [1].
It is stable at room temperature for about 3 weeks, but refrigeration is recommended for any extended

period [1].
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¢ Reconstituted Solution: The solution must be stored in a refrigerator at 2-8°C and kept away from
light to prevent degradation [3] [4]. It should not be frozen, as freeze-thaw cycles can damage the
peptide's structure [4].

Reconstitution Protocol

This protocol ensures aseptic preparation of Epitalon for research use, maximizing peptide stability and

potency.

Materials Required:

Vial of lyophilized Epitalon peptide [4]
Bacteriostatic Water (sterile) [4]

Sterile syringes (appropriate for volume) [4]
Alcohol swabs [4]

Step-by-Step Procedure:

¢ Workspace Preparation: Clean the work surface with an antibacterial solution. Gather all materials
within easy reach [4].

¢ Aseptic Technique: Thoroughly wipe the rubber stoppers of both the Epitalon vial and the
bacteriostatic water vial with an alcohol swab [4].

e Measure Solvent: Draw the desired volume of sterile bacteriostatic water into a sterile syringe. The
concentration depends on your research needs (e.g., 100 pg/mL is a recommended starting
concentration) [1] [4].

¢ Reconstitute: Slowly inject the bacteriostatic water into the vial of Epitalon powder. Direct the
stream of water against the inner glass wall to minimize agitation and prevent peptide damage [4].

¢ Gentle Mixing: Do not shake the vial. Gently swirl or rotate the vial between your fingers until the
powder is fully dissolved and the solution is clear without any visible particles [4].

e Storage: Label the vial with the date of reconstitution and store it immediately in the refrigerator at 2-
8°C [3] [4].

The following workflow summarizes the reconstitution and storage protocol:
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Critical Stability & Handling Considerations

e Carrier Protein for Long-Term Storage: For extended storage of reconstituted Epitalon, adding a
carrier protein like 0.1% Human Serum Albumin (HSA) or Bovine Serum Albumin (BSA) is
recommended to prevent adhesion to container walls and stabilize the peptide [1].

¢ Avoid Freeze-Thaw Cycles: Both lyophilized and reconstituted Epitalon are sensitive to repeated
freezing and thawing. For the powder, this can introduce moisture; for the solution, it can cause
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peptide aggregation and loss of activity [1] [4].

e Sterility is Paramount: The reconstituted solution has no preservative (unless bacteriostatic water is
used) and is a fertile ground for microbial growth. Aseptic technique throughout the process is non-
negotiable to maintain sample integrity [4].

Experimental Administration in Research

For in vivo research, subcutaneous (SC) injection is the most commonly used and evidence-supported route

of administration [3] [5]. Intramuscular (IM) injection is also documented [3].

Table 2: Documented Research Dosing Ranges

Typical Research

Administration Route Frequency & Cycle Duration

Dosage
Subcutaneous (SC) / 5-10 mg perday [3] 10 - 20 consecutive days, often repeated
Intramuscular (IM) every 6-12 months [3]

Physicochemical Properties

Table 3: Epitalon Chemical Profile

Property Specification

Amino Acid Sequence H-Ala-Glu-Asp-Gly-OH [1] [6]
Molecular Formula C14H22N409 [1] [2] [6]
Molecular Weight 390.35 g/mol [1] [2] [7]

CAS Number 307297-39-8 [2] [6]

Purity (by HPLC) >97% [1]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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